Cas no 32556-70-0 ((R)-(+)-1-Octyn-3-ol)

• Product Name: (R)-(+)-1-Octyn-3-ol
• CAS No: 32556-70-0
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00192370
• CID: 88970
• PubChem ID: 24864835
• Update Time: 2025-06-07

(R)-(+)-1-Octyn-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-Octyn-3-ol
• (R)-(+)-1-Octyn-3-ol
• (3R)-oct-1-yn-3-ol
• 1-Octyn-3-ol, (+)-
• VUGRNZHKYVHZSN-QMMMGPOBSA-N
• 1-Octyn-3-ol, (3R)-
• 32556-70-0
• (r)-oct-1-yn-3-ol
• UNII-AZ9V2W5SW4
• AZ9V2W5SW4
• Q27274201
• CS-0172229
• AKOS025404386
• DTXSID10426439
• MFCD00192370
• (3R)-1-octyn-3-ol
• J-018781
• SCHEMBL235985
• AS-35717
• 1-Octyn-3-ol, (R)-
• (+)-1-Octyn-3-ol
• ?(R)-(+)-1-OCTYN-3-OL
• (R)-(+)-1-Octyn-3-ol, 99%
• 1-Octyn-3-ol, (R)-(+)-

• MDL： MFCD00192370
• Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h2,8-9H,3,5-7H2,1H3/t8-/m0/s1
• InChI Key： VUGRNZHKYVHZSN-QMMMGPOBSA-N
• SMILES： O[C@@H](C#C)CCCCC
• BRN： 2037704

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Colorless to bright yellow liquid
• Density: 0.864 g/mL at 25 °C(lit.)
• Melting Point: -39°C (estimate)
• Boiling Point: 100 °C/20 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: n20/D 1.442(lit.)
• PSA: 20.23000
• LogP: 1.56080
• Solubility: Not determined
• Optical Activity: [α]20/D +6.5°, c = 2 in methylene chloride

(R)-(+)-1-Octyn-3-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Packing Group：III
• PackingGroup：III

Additional information on (R)-(+)-1-Octyn-3-ol

Comprehensive Overview of (R)-(+)-1-Octyn-3-ol (CAS No. 32556-70-0)

(R)-(+)-1-Octyn-3-ol, also known by its CAS number 32556-70-0, is a chiral organic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a terminal alkyne group and a chiral center, making it a valuable building block for the synthesis of complex molecules and functional materials.

The chemical formula of (R)-(+)-1-Octyn-3-ol is C₈H₁₄O, and it has a molecular weight of 126.20 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of applications, from pharmaceuticals to advanced materials.

In the realm of organic synthesis, (R)-(+)-1-Octyn-3-ol is particularly useful due to its chiral center and the presence of the alkyne functional group. The alkyne group can undergo various reactions, including Sonogashira coupling, Glaser coupling, and cycloaddition reactions, which are essential for the synthesis of complex organic molecules. The chiral center allows for the preparation of enantiomerically pure compounds, which are crucial in pharmaceutical research where the biological activity often depends on the stereochemistry of the molecule.

Recent studies have highlighted the importance of (R)-(+)-1-Octyn-3-ol in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the alkyne group to introduce various functional groups that enhanced the antiviral activity against RNA viruses. The enantiomeric purity provided by (R)-(+)-1-Octyn-3-ol was critical in achieving high efficacy and selectivity in these compounds.

Beyond pharmaceutical applications, (R)-(+)-1-Octyn-3-ol has also found use in materials science. Its unique combination of chirality and reactivity makes it an excellent candidate for the synthesis of chiral polymers and supramolecular assemblies. A recent study published in Advanced Materials demonstrated the use of this compound to create chiral nanomaterials with tunable optical properties. These materials have potential applications in areas such as sensing, catalysis, and optoelectronics.

The synthetic versatility of (R)-(+)-1-Octyn-3-ol has also been leveraged in green chemistry initiatives. Researchers have developed efficient and environmentally friendly methods to synthesize this compound using catalytic processes that minimize waste and energy consumption. One notable example is a palladium-catalyzed cross-coupling reaction that was reported in Green Chemistry in 2021. This method not only improved the yield but also reduced the environmental impact compared to traditional synthetic routes.

In addition to its synthetic applications, (R)-(+)-1-Octyn-3-ol has been studied for its biological properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the anti-inflammatory effects of derivatives synthesized from this compound. The researchers found that certain derivatives exhibited potent anti-inflammatory activity without significant cytotoxicity, suggesting potential therapeutic applications for inflammatory diseases.

The safety profile of (R)-(+)-1-Octyn-3-ol is another important consideration. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to prevent exposure to skin or inhalation. Proper storage conditions, such as keeping it away from strong oxidizers and sources of ignition, are also recommended.

In conclusion, (R)-(+)-1-Octyn-3-ol (CAS No. 32556-70-0) is a versatile and valuable compound with applications spanning organic synthesis, medicinal chemistry, materials science, and green chemistry. Its unique combination of chirality and reactivity makes it an indispensable tool for researchers aiming to develop new drugs, advanced materials, and sustainable synthetic methods. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in various scientific fields.